N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H15NO4/c1-2-19-13-6-4-3-5-12(13)17-16(18)11-7-8-14-15(9-11)21-10-20-14/h3-9H,2,10H2,1H3,(H,17,18)
• InChI Key: NIUZGAWVQLDGHF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)OCO3
• Pictograms: Irritant; Environmental Hazard

Description

N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide, also known as EBDB, is a synthetic compound that belongs to the class of benzodioxole derivatives. It has been studied for its potential use in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. The purpose of

Scientific Research Applications

N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide has been studied for its potential use in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. In addition, N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide has been studied for its potential use as a drug lead compound for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to interact with various proteins and enzymes, including kinases, phosphatases, and transcription factors. It is also believed to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. In addition, N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to have potential anticancer activity, as well as neuroprotective effects against various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide has several advantages for use in lab experiments, including its relatively simple synthesis method, its low toxicity, and its potential for use as a drug lead compound. However, there are also some limitations to its use, including its limited solubility in water and its relatively low potency compared to other compounds with similar biological activities.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide, including further studies on its mechanism of action, its potential use as a drug lead compound, and its potential therapeutic applications in various diseases. In addition, there is a need for further studies on the safety and toxicity of N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide, as well as its pharmacokinetic and pharmacodynamic properties. Finally, there is a need for further studies on the potential of N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide to modulate various signaling pathways and cellular processes, and its potential for use in combination with other compounds for enhanced therapeutic effects.

Synthesis Methods

N-(2-ethoxyphenyl)-1,3-benzodioxole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 2-ethoxyphenol with 1,3-benzodioxole-5-carboxylic acid, followed by the use of various reagents and catalysts. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.